![molecular formula C12H14O2 B1240479 (2S,3R)-2-[(E)-hept-1-en-3,5-diynyl]oxan-3-ol](/img/structure/B1240479.png)
(2S,3R)-2-[(E)-hept-1-en-3,5-diynyl]oxan-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ichthyotherol is a member of oxanes.
Scientific Research Applications
Synthesis and Stereochemistry : The compound has been utilized in studies involving the synthesis of secondary amines and bicyclic compounds. For example, secondary amines of the 2,6,6-trimethylbicyclo(3.1.1)heptane series have been synthesized using similar compounds with specific stereochemistry (Kalechits, Kozlov, & Vyalimyaé, 1988).
One-step Synthesis of Bioactive Compounds : This compound and its derivatives have been utilized in the one-step synthesis of new bioactive compounds, demonstrating its potential in medicinal chemistry (Bonsignore, Loy, Secci, Secci, & Cottiglia, 1998).
Formation of Oxepane Derivatives : Research has shown that the compound is involved in the formation of oxepane derivatives through oxidative ring-opening processes (Nevado, Ferrer, & Echavarren, 2004).
Synthesis of Fluorescent Dihydrofuran Derivatives : The compound has been used in the regio- and stereoselective synthesis of fluorescent dihydrofuran derivatives, indicating its significance in the development of new materials with specific optical properties (Funayama, Satoh, & Miura, 2005).
Synthesis of N-Propyl-7-oxa-bicyclo Derivatives : The compound's derivatives have been synthesized and characterized, showing its application in the structural study of bioactive molecules (Li & Liang, 2013).
Chirality Transfer in Anionic Oxy-Cope Rearrangements : Studies have also explored the relevance of this compound's stereochemistry in chirality transfer during certain rearrangement reactions (Paquette & Maynard, 1992).
Ring Opening Metathesis Polymerization : This compound is also relevant in the synthesis of precursors for ring opening metathesis polymerization, a critical process in polymer chemistry (Schueller, Manning, & Kiessling, 1996).
Synthesis of Carbohydrate-like Chiral Synthons : It has been used in the synthesis of N-trifluoroacetyl derivatives of various carbohydrate-like chiral synthons, underscoring its versatility in organic synthesis (Fronza, Fuganti, Grasselli, & Pedrocchi-Fantoni, 1985).
Properties
Molecular Formula |
C12H14O2 |
---|---|
Molecular Weight |
190.24 g/mol |
IUPAC Name |
(2S,3R)-2-[(E)-hept-1-en-3,5-diynyl]oxan-3-ol |
InChI |
InChI=1S/C12H14O2/c1-2-3-4-5-6-9-12-11(13)8-7-10-14-12/h6,9,11-13H,7-8,10H2,1H3/b9-6+/t11-,12+/m1/s1 |
InChI Key |
DTZGSVQZSHOFEV-FIRGKKCLSA-N |
Isomeric SMILES |
CC#CC#C/C=C/[C@H]1[C@@H](CCCO1)O |
SMILES |
CC#CC#CC=CC1C(CCCO1)O |
Canonical SMILES |
CC#CC#CC=CC1C(CCCO1)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.